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tri(triethylamine)

Cat. No.: B10855337 Get Quote

Application Notes and Protocols: Cidofovir
Diphosphate Tri(triethylamine)
For Researchers, Scientists, and Drug Development Professionals

Introduction
Cidofovir diphosphate tri(triethylamine) is the active intracellular metabolite of the antiviral

agent Cidofovir.[1][2] It is a potent and selective inhibitor of viral DNA polymerases,

demonstrating efficacy against a broad spectrum of DNA viruses, including human

cytomegalovirus (HCMV), herpes simplex virus (HSV-1 and HSV-2), and vaccinia virus.[1][2]

These application notes provide essential information for the safe handling, storage, and use of

Cidofovir diphosphate tri(triethylamine) in a research setting.

Physicochemical Properties
Property Value Reference

Appearance White to off-white solid [1][3]

Molecular Formula C₂₆H₆₁N₆O₁₂P₃ [1][3]

Molecular Weight 742.72 g/mol [1][3]
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Handling and Storage
Proper handling and storage are critical to maintain the integrity and activity of Cidofovir
diphosphate tri(triethylamine).

Safety Precautions
Researchers should consult the Safety Data Sheet (SDS) before use.[4] Standard laboratory

safety protocols should be followed, including the use of personal protective equipment (PPE).

Personal Protective Equipment: Wear appropriate protective clothing, including a lab coat,

safety goggles, and chemical-resistant gloves.[4]

Ventilation: Handle in a well-ventilated area or under a chemical fume hood to avoid

inhalation of any dust or aerosols.[4]

Spill Response: In case of a spill, avoid dust formation.[4] Collect the material using

appropriate methods and dispose of it as hazardous waste.[4] Prevent entry into drains.[4]

First Aid:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[4]

Eye Contact: Rinse cautiously with water for several minutes.[4]

Inhalation: Move the person to fresh air.[4]

Ingestion: Rinse mouth with water. Do not induce vomiting.[4] In all cases of exposure,

seek medical attention.[4]

Storage Conditions
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Form
Storage
Temperature

Duration
Special
Instructions

Reference

Solid -20°C Not specified

Store in a sealed

container, away

from moisture.

[1][2][3]

In Solvent -80°C 6 months

Aliquot to avoid

repeated freeze-

thaw cycles.

Store in a sealed

container, away

from moisture.

[1]

In Solvent -20°C 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

Store in a sealed

container, away

from moisture.

[1]

Solubility and Solution Preparation
Solvent Concentration Remarks Reference

DMSO
125 mg/mL (168.30

mM)

Requires sonication to

dissolve. Use newly

opened, anhydrous

DMSO as the

compound is

hygroscopic.

[1]

Water
≥ 100 mg/mL (134.64

mM)

Saturation is

unknown.
[1]

Preparation of Stock Solutions
General Protocol:
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Equilibrate the vial of Cidofovir diphosphate tri(triethylamine) to room temperature before

opening.

Add the desired volume of solvent (e.g., DMSO or water) to the vial to achieve the target

concentration.

If necessary, facilitate dissolution by gentle warming or sonication.[1]

Once fully dissolved, aliquot the stock solution into smaller volumes in sterile, tightly sealed

tubes.

Store the aliquots at the recommended temperature (-80°C for long-term storage).[1]

Note: For aqueous stock solutions intended for cell culture, it is recommended to filter-sterilize

the solution through a 0.22 µm filter before use.[1]

Mechanism of Action
Cidofovir diphosphate is the biologically active form of Cidofovir.[1][2] It acts as a competitive

inhibitor of the incorporation of deoxycytidine triphosphate (dCTP) into the growing viral DNA

chain by viral DNA polymerase.[5][6] The incorporation of Cidofovir diphosphate leads to the

termination of DNA chain elongation, thus inhibiting viral replication.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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